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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968

Strontium chromate, a powerful oxidizing agent and a known human carcinogen, necessitates
stringent safety protocols in a laboratory setting.[1] This guide provides essential, immediate,
and procedural information for researchers, scientists, and drug development professionals to
ensure the safe handling, storage, and disposal of strontium chromate, thereby minimizing
exposure risks and ensuring a secure research environment.

Immediate Safety and Personal Protective Equipment
(PPE)

When handling strontium chromate, a comprehensive array of personal protective equipment
is mandatory to prevent contact, inhalation, and ingestion. The required PPE varies based on
the scale of the operation.

Table 1: Personal Protective Equipment for Strontium Chromate
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Specifications &

Situation Required PPE ]
Recommendations
Splash-proof or dust-resistant
Routine Laboratory Use Eye Protection safety goggles and a

faceshield.[2]

Chemically resistant gloves.
The specific material should be

Hand Protection chosen based on the duration
of exposure and the specific

laboratory process.[3]

An approved/certified dust
respirator is essential. A
minimum of a type FFP2 (EN
) ) 149) respirator is
Respiratory Protection ]
recommended.[2] Use in a
well-ventilated area, preferably

within a chemical fume hood.

[3]

Alab coat is required. For
) ] procedures with a higher risk
Protective Clothing o ]
of contamination, impervious

clothing should be worn.[2]

Large Spill or Uncontrolled ) Splash goggles and a full-face
Eye Protection _
Release shield.[4]

Heavy-duty, chemicall
Hand Protection .Vy § ’
resistant gloves.[4]

A self-contained breathing

apparatus (SCBA) is
Respiratory Protection necessary to prevent

inhalation of high

concentrations of dust.[1][4]

Protective Clothing A full chemical protection suit

and boots are required to
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prevent any skin contact.[1][4]

Exposure Limits

It is critical to maintain airborne concentrations of strontium chromate below established
occupational exposure limits. Engineering controls such as fume hoods and local exhaust
ventilation should be the primary means of controlling exposure.[4]

Table 2: Occupational Exposure Limits for Strontium Chromate

Organization Limit Type Value
TLV-TWA (as Cr(VI), inhalable

ACGIH _ 0.0002 mg/m3[1]
fraction)

TLV-STEL (as Cr(VI), inhalable

ACGIH ) 0.0005 mg/m3[1]
fraction)

EU-OEL TWA (as Cr) 0.1 mg/m3[1]

NIOSH IDLH (as Cr(VI)) 15 mg/m3[5]

TLV-TWA: Threshold Limit Value - Time-Weighted Average TLV-STEL: Threshold Limit Value -
Short-Term Exposure Limit EU-OEL: European Union Occupational Exposure Limit IDLH:
Immediately Dangerous to Life or Health

Operational Plan: A Step-by-Step Guide to Safe
Handling

Following a systematic procedure is crucial for minimizing the risks associated with strontium
chromate.

Preparation and Engineering Controls

o Work Area: Designate a specific area for handling strontium chromate. This area should be
equipped with a chemical fume hood or a Class I, Type B, biological safety hood.[3]

e Ventilation: Ensure adequate local exhaust ventilation at the site of chemical release.[3]
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o Emergency Equipment: An eyewash station and an emergency shower must be readily
accessible in the immediate work area.[3]

» Gather Materials: Before starting, ensure all necessary PPE is clean, available, and properly
fitted.[3] Have appropriate spill cleanup materials readily available.

Handling Procedures

e Avoid Dust: Handle strontium chromate in a manner that avoids the formation of dust and
aerosols.[1] If possible, moisten the powder to prevent it from becoming airborne.[1]

o Personal Hygiene: Do not eat, drink, or smoke in areas where strontium chromate is
handled or stored.[3] Wash hands thoroughly after handling and before leaving the work

area.[3]

o Clothing: Promptly change out of any clothing that becomes contaminated.[3] Do not take
contaminated work clothes home.[6]

Storage

o Container: Store strontium chromate in a tightly closed, properly labeled container.[7]

o Location: Keep the container in a cool, dry, and well-ventilated place.[4] It should be stored in
a locked cabinet or room, separate from incompatible materials and food or feedstuffs.[1][4]

Disposal Plan: Managing Strontium Chromate Waste

Strontium chromate and any materials contaminated with it are considered hazardous waste
and must be disposed of accordingly.[2]

Waste Collection

o Spills: For small spills, use appropriate tools to carefully place the solid material into a
sealed, labeled waste container.[4] For larger spills, evacuate the area and only allow trained
personnel with appropriate PPE to clean it up.[3] The spilled material should be shoveled into
a convenient waste disposal container.[4]
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o Contaminated Materials: All disposable PPE (gloves, lab coats, etc.) and any other materials
that have come into contact with strontium chromate should be collected in a designated,
sealed hazardous waste container.[8]

Disposal Procedure

e Regulatory Compliance: Dispose of all strontium chromate waste in accordance with local,
state, and federal environmental regulations.[3][7] Contact your institution's environmental
health and safety department for specific guidance.

o Environmental Protection: Do not release strontium chromate into the environment,
including drains or sewers.[2][7]

Emergency Procedures

In the event of exposure, immediate action is critical.
 Inhalation: Move the individual to fresh air and seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove
contaminated clothing.[1] If irritation persists, seek medical attention.[8]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical
attention.[2]

 Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[4] Seek immediate medical

attention.[4]

Visualizing the Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling strontium chromate from
preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1219968?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/S1678_AGHS.pdf
https://www.benchchem.com/product/b1219968?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1742.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1219968?utm_src=pdf-body
https://www.canalchem.com/Storage/ItemMedias/S07001102500/L203E-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/strontiumchromate-pid_Rock22484.html
https://www.spectrumchemical.com/media/sds/S1678_AGHS.pdf
https://www.echemi.com/sds/strontiumchromate-pid_Rock22484.html
https://www.spectrumchemical.com/media/sds/S1678_AGHS.pdf
https://www.canalchem.com/Storage/ItemMedias/S07001102500/L203E-MSDS.pdf
https://www.canalchem.com/Storage/ItemMedias/S07001102500/L203E-MSDS.pdf
https://www.echemi.com/sds/strontiumchromate-pid_Rock22484.html
https://www.oxfordlabchem.com/msds/(S-08615)STRONTIUM%20CHROMATE.pdf
https://www.oxfordlabchem.com/msds/(S-08615)STRONTIUM%20CHROMATE.pdf
https://www.benchchem.com/product/b1219968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of strontium chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219968#personal-protective-equipment-for-
handling-strontium-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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